Butan-2-one, 1-[3-(3,3-dimethyl-2-oxo-butylidene)piperazin-2-ylidene]-3,3-dimethyl-

• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol
• IUPAC Name: (1Z)-1-[(3Z)-3-(3,3-dimethyl-2-oxobutylidene)piperazin-2-ylidene]-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C16H26N2O2/c1-15(2,3)13(19)9-11-12(18-8-7-17-11)10-14(20)16(4,5)6/h9-10,17-18H,7-8H2,1-6H3/b11-9-,12-10-
• InChI Key: BPCHZBRAPCMQSF-HWAYABPNSA-N
• Isomeric SMILES: CC(C(=O)/C=C/1\NCCN\C1=C/C(=O)C(C)(C)C)(C)C
• Canonical SMILES: CC(C)(C)C(=O)C=C1C(=CC(=O)C(C)(C)C)NCCN1

Description

Butan-2-one, 1-[3-(3,3-dimethyl-2-oxo-butylidene)piperazin-2-ylidene]-3,3-dimethyl- is a complex organic compound with a unique structure that includes a piperazine ring and multiple methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Butan-2-one, 1-[3-(3,3-dimethyl-2-oxo-butylidene)piperazin-2-ylidene]-3,3-dimethyl- can be achieved through several methods. One common approach involves the catalytic dehydrogenation of secondary butyl alcohol or the dehydration of butane-2,3-diol by refluxing with 25% aqueous sulfuric acid . Industrially, it can also be prepared by controlled oxidation of butane, dry distillation of calcium acetate and calcium propionate, or by refluxing methyl acetoacetate with diluted sulfuric acid .

Chemical Reactions Analysis

Types of Reactions

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols.

Substitution: It can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Conditions often involve the use of strong bases or acids to facilitate the substitution process.

Major Products

The major products formed from these reactions include alcohols, carboxylic acids, and substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

Butan-2-one, 1-[3-(3,3-dimethyl-2-oxo-butylidene)piperazin-2-ylidene]-3,3-dimethyl- has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a starting material for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism by which Butan-2-one, 1-[3-(3,3-dimethyl-2-oxo-butylidene)piperazin-2-ylidene]-3,3-dimethyl- exerts its effects involves interactions with molecular targets such as enzymes and receptors. The piperazine ring in its structure allows it to bind to specific sites on these targets, modulating their activity and leading to various biochemical effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

3,3-Dimethyl-2-butanone:

2,2-Dimethylbutane: This compound is structurally similar but differs in its functional groups and overall reactivity.

1-Butanol, 2,3-dimethyl-: Another related compound with a similar carbon backbone but different functional groups.

Uniqueness

Butan-2-one, 1-[3-(3,3-dimethyl-2-oxo-butylidene)piperazin-2-ylidene]-3,3-dimethyl- is unique due to the presence of the piperazine ring and the specific arrangement of its methyl groups. This unique structure imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.